Cas no 852388-86-4 (1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol)

• Product Name: 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol
• CAS No: 852388-86-4
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 3108059
• PubChem ID: 4962043
• Update Time: 2025-06-08

1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol
• 3-(2-methoxyphenyl)-4-phenyl-1H-imidazole-2-thione
• Q27212931
• BDBM33197
• cid_4962043
• Z85921936
• CS-0232504
• 1-(2-methoxyphenyl)-5-phenyl-4-imidazoline-2-thione
• CHEMBL1487707
• AKOS008987412
• UNM000011095201
• HMS2684B16
• SMR000384694
• MLS001007615
• AB00605786-02
• 960-873-7
• 852388-86-4
• EN300-12736
• UNM-0000306211
• CHEBI:123241

• Inchi： 1S/C16H14N2OS/c1-19-15-10-6-5-9-13(15)18-14(11-17-16(18)20)12-7-3-2-4-8-12/h2-11H,1H3,(H,17,20)
• InChI Key： LCWBURIJWSVRGX-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 282.08268425Da
• Monoisotopic Mass: 282.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol

Research Brief on 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol (CAS: 852388-86-4)

1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol (CAS: 852388-86-4) is a novel imidazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiol and methoxyphenyl functional groups, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a therapeutic agent, focusing on its molecular interactions and pharmacological properties.

The primary objective of recent research has been to elucidate the mechanism of action of 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol, particularly its role as an inhibitor of key enzymes involved in inflammatory and infectious diseases. Computational modeling and in vitro assays have demonstrated its high affinity for specific enzyme active sites, suggesting its potential as a lead compound for drug development. Additionally, its antimicrobial activity against a range of pathogenic bacteria and fungi has been investigated, with promising results indicating broad-spectrum efficacy.

Methodologically, studies have employed a combination of synthetic chemistry, spectroscopic analysis (NMR, MS), and X-ray crystallography to characterize the compound's structure and purity. Biological evaluations have included enzyme inhibition assays, minimum inhibitory concentration (MIC) tests, and cytotoxicity studies to assess its therapeutic index. Notably, the compound's stability under physiological conditions and its pharmacokinetic profile have also been investigated to evaluate its suitability for further development.

Key findings from recent research highlight the compound's potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and bacterial DNA gyrase, which are critical targets in inflammation and infection, respectively. Moreover, its low cytotoxicity in mammalian cell lines suggests a favorable safety profile. These results position 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol as a promising candidate for further preclinical studies, with potential applications in anti-inflammatory and antimicrobial therapies.

In conclusion, the latest research on 1-(2-methoxyphenyl)-5-phenyl-1H-imidazole-2-thiol underscores its multifaceted biological activities and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and conducting in vivo efficacy and toxicity assessments to advance its development as a clinical candidate. This compound represents a significant addition to the growing arsenal of imidazole-based therapeutics in the chemical biology and pharmaceutical landscape.